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Compound of Interest

Compound Name: EB-47 dihydrochloride

Cat. No.: B8118154

For Researchers, Scientists, and Drug Development Professionals

Introduction

EB-47 dihydrochloride is a potent and selective inhibitor of Poly(ADP-ribose) polymerase-1
(PARP-1) and also exhibits inhibitory activity against Tankyrase-1 (TNKS-1) and Tankyrase-2
(TNKS-2). PARP-1 is a key enzyme in the cellular response to DNA damage, and its
overactivation, particularly under conditions of oxidative stress, can lead to a form of
programmed cell death known as parthanatos. This process is implicated in the
pathophysiology of various neurological disorders, including ischemic stroke. Tankyrases are
involved in a variety of cellular processes, including the regulation of the Wnt/3-catenin
signaling pathway, which plays a crucial role in neuronal development, neurite outgrowth, and
synapse formation.

These application notes provide a comprehensive overview of the use of EB-47
dihydrochloride in neuroscience research, with a focus on its neuroprotective and neurite
outgrowth-promoting activities. Detailed protocols for in vitro and in vivo studies are provided to
facilitate the investigation of this compound's therapeutic potential.

Quantitative Data

The following tables summarize the key quantitative data for EB-47 dihydrochloride,
facilitating easy comparison of its inhibitory activities.
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Table 1: In Vitro Inhibitory Activity of EB-47 Dihydrochloride

Target Enzyme IC50 Value
PARP-1 45 nM
Tankyrase-1 (TNKS-1) 410 nM
Tankyrase-2 (TNKS-2) 45 nM
PARP-10 1,179 nM[1]

Table 2: In Vivo Neuroprotective Efficacy of EB-47

] Administration
Animal Model Outcome Reference
Route & Dose

Rat model of o

) ] ] Intravenous, 10 mg/kg  Reduction in infarct
ischemia-reperfusion [2][1]
o per hour volume

injury (MCAO)

Signaling Pathways

The following diagrams illustrate the key signaling pathways modulated by EB-47
dihydrochloride in the context of neuroscience.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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